Cas no 626218-15-3 (N-[(2-fluorophenyl)methyl]prop-2-en-1-amine)

• Product Name: N-[(2-fluorophenyl)methyl]prop-2-en-1-amine
• CAS No: 626218-15-3
• Molecular Formula: C₁₀H₁₂FN
• Molecular Weight: 165.20738
• MDL: MFCD04035021
• CID: 866858
• PubChem ID: 3154545

N-[(2-fluorophenyl)methyl]prop-2-en-1-amine Properties

Names and Identifiers

• N-[(2-fluorophenyl)methyl]prop-2-en-1-amine
• ALLYL-(2-FLUORO-BENZYL)-AMINE
• Benzenemethanamine, 2-fluoro-N-2-propenyl- (9CI)
• [(2-fluorophenyl)methyl](prop-2-en-1-yl)amine
• [(2-fluorophenyl)methyl]prop-2-enylamine
• AC1MKBBT
• CTK5B5391
• HMS1704C19
• MolPort-000-938-496
• n-(2-fluorobenzyl)prop-2-en-1-amine
• SBB010457
• DTXSID40390053
• NCGC00326783-01
• AKOS000224647
• STL168864
• SCHEMBL14292004
• AB01320962-02
• 626218-15-3
• MFCD04035021
• allyl-(2-fluoro-benzyl)-amine, AldrichCPR
• EN300-58563

• MDL： MFCD04035021
• InChIKey： RGDCZMFWIHVJIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12FN/c1-2-7-12-8-9-5-3-4-6-10(9)11/h2-6,12H,1,7-8H2
• SMILES： C=CCNCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 165.09546
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 165.095377549g/mol
• Heavy Atom Count: 12
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• Boiling Point: 219.5±20.0 °C at 760 mmHg
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 86.5±21.8 °C
• Density: 1.0±0.1 g/cm3